benzo[d]thiazol-6-yl(6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)methanone

• IUPAC Name: 1,3-benzothiazol-6-yl(6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)methanone
• InChI: InChI=1S/C14H12N4OS/c19-14(10-1-2-12-13(7-10)20-9-15-12)17-5-6-18-11(8-17)3-4-16-18/h1-4,7,9H,5-6,8H2
• InChI Key: SCHBRRZVNIJVPF-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC=N2)CN1C(=O)C3=CC4=C(C=C3)N=CS4
• Molecular Formula: C14H12N4OS
• Molecular Weight: 284.34 g/mol

Description

Benzo[d]thiazol-6-yl(6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Antibacterial Screening

A novel series of compounds related to benzo[d]thiazol-6-yl derivatives have been synthesized and characterized, demonstrating significant antibacterial activities. This research provides insight into the potential use of these compounds in developing new antibacterial agents. The structural characterization and the antibacterial efficacy of these compounds highlight their relevance in medicinal chemistry and drug development (Landage, Thube, & Karale, 2019).

Drug-likeness and Microbial Investigation

Another study focused on the synthesis of a library of compounds incorporating benzo[d]thiazol-6-yl derivatives, followed by an evaluation of their drug-likeness properties, in vitro antibacterial, antifungal, and antimycobacterial activities. The findings suggest that certain compounds within this library exhibit promising antibacterial and antifungal properties, with potential applications in treating microbial infections. The in-silico analysis further supports the drug-likeness of these synthesized compounds, indicating their potential as therapeutic agents (Pandya, Dave, Patel, & Desai, 2019).

Anticancer Agent Development

A related compound, benzo[b]thiophen-2-yl-[5-(4-hydroxy-3,5-dimethoxy-phenyl)-3-(2-hydroxy-phenyl)-4,5-dihydo-pyrazol-1-yl]-methanone, demonstrated notable anticancer activity against the HepG-2 cell line. This compound's efficacy, characterized by its IC50 value and its ability to induce apoptosis in cancer cells, underlines its potential as a lead compound in anticancer drug development (Xu et al., 2017).